Cas no 2034616-85-6 (N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)oxane-4-carboxamide)
N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)oxane-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)oxane-4-carboxamide
-
- Inchi: 1S/C19H19N3O2/c23-19(14-8-11-24-12-9-14)21-16-6-2-1-5-15(16)17-13-22-10-4-3-7-18(22)20-17/h1-7,10,13-14H,8-9,11-12H2,(H,21,23)
- InChI Key: BKXXTPMSDQUDCB-UHFFFAOYSA-N
- SMILES: O1CCC(C(NC2=CC=CC=C2C2=CN3C(=N2)C=CC=C3)=O)CC1
N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)oxane-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6469-1806-2μmol |
N-(2-{imidazo[1,2-a]pyridin-2-yl}phenyl)oxane-4-carboxamide |
2034616-85-6 | 90%+ | 2μl |
$57.0 | 2023-04-25 | |
| Life Chemicals | F6469-1806-5μmol |
N-(2-{imidazo[1,2-a]pyridin-2-yl}phenyl)oxane-4-carboxamide |
2034616-85-6 | 90%+ | 5μl |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6469-1806-1mg |
N-(2-{imidazo[1,2-a]pyridin-2-yl}phenyl)oxane-4-carboxamide |
2034616-85-6 | 90%+ | 1mg |
$54.0 | 2023-04-25 | |
| Life Chemicals | F6469-1806-2mg |
N-(2-{imidazo[1,2-a]pyridin-2-yl}phenyl)oxane-4-carboxamide |
2034616-85-6 | 90%+ | 2mg |
$59.0 | 2023-04-25 | |
| Life Chemicals | F6469-1806-3mg |
N-(2-{imidazo[1,2-a]pyridin-2-yl}phenyl)oxane-4-carboxamide |
2034616-85-6 | 90%+ | 3mg |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6469-1806-4mg |
N-(2-{imidazo[1,2-a]pyridin-2-yl}phenyl)oxane-4-carboxamide |
2034616-85-6 | 90%+ | 4mg |
$66.0 | 2023-04-25 | |
| Life Chemicals | F6469-1806-5mg |
N-(2-{imidazo[1,2-a]pyridin-2-yl}phenyl)oxane-4-carboxamide |
2034616-85-6 | 90%+ | 5mg |
$69.0 | 2023-04-25 |
N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)oxane-4-carboxamide Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)oxane-4-carboxamide
Introduction to N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)oxane-4-carboxamide (CAS No. 2034616-85-6)
N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)oxane-4-carboxamide is a sophisticated organic compound characterized by its intricate molecular structure, which has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2034616-85-6, represents a novel class of molecules that exhibit promising biological activities. The presence of both imidazo[1,2-a]pyridine and oxane moieties in its structure endows it with unique chemical and pharmacological properties, making it a subject of intense study in drug discovery and development.
The molecular framework of N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)oxane-4-carboxamide consists of a phenyl ring linked to an imidazo[1,2-a]pyridine core, which is further connected to an oxane group via an amide bond. This structural configuration not only contributes to the compound's stability but also enhances its potential for interactions with biological targets. The imidazo[1,2-a]pyridine moiety is particularly noteworthy, as it is a well-known pharmacophore found in numerous bioactive molecules, including antiviral and anticancer agents.
In recent years, there has been a surge in research focused on developing new derivatives of imidazo[1,2-a]pyridine due to their demonstrated efficacy in modulating various biological pathways. N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)oxane-4-carboxamide stands out among these derivatives due to its unique structural features. The oxane group introduces a rigid ether-like structure, which can influence the compound's solubility and metabolic stability. This feature is particularly relevant in the context of drug design, where optimizing physicochemical properties is crucial for achieving desired pharmacokinetic profiles.
The compound's potential applications in pharmaceuticals are further underscored by its ability to engage with multiple biological targets. For instance, studies have suggested that molecules containing the imidazo[1,2-a]pyridine scaffold can interact with enzymes and receptors involved in inflammation and immune response. Given these findings, N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)oxane-4-carboxamide may hold promise as a lead compound for the development of novel therapeutic agents targeting inflammatory and immunological disorders.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)oxane-4-carboxamide and its biological targets. These studies have revealed that the compound can bind to specific pockets on enzymes and receptors with high affinity. Such detailed understanding of molecular interactions is invaluable for rational drug design, allowing for the optimization of lead compounds to enhance their potency and selectivity.
The synthesis of N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)oxane-4-carboxamide presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it possible to access this compound with greater efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the imidazo[1,2-a]pyridine core. Additionally, the introduction of the oxane group has been achieved through well-established etherification reactions.
In conclusion, N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)oxane-4-carboxamide (CAS No. 2034616-85-6) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further investigation. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.
2034616-85-6 (N-(2-imidazo[1,2-a]pyridin-2-ylphenyl)oxane-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)